Cas no 1368066-56-1 (1-chloro-5,7-difluoroisoquinoline)

• Product Name: 1-chloro-5,7-difluoroisoquinoline
• CAS No: 1368066-56-1
• MF: C₉H₄ClF₂N
• MW: 199.584568023682
• MDL: MFCD24257926
• CID: 5218229
• PubChem ID: 81880750
• Update Time: 2025-10-30

1-chloro-5,7-difluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5,7-difluoroisoquinoline

• MDL： MFCD24257926
• Inchi： 1S/C9H4ClF2N/c10-9-7-3-5(11)4-8(12)6(7)1-2-13-9/h1-4H
• InChI Key： AGYBZHJOAQNXGM-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(F)=CC(F)=C2)C=CN=1

Additional information on 1-chloro-5,7-difluoroisoquinoline

Recent Advances in the Application of 1-Chloro-5,7-difluoroisoquinoline (CAS: 1368066-56-1) in Chemical Biology and Pharmaceutical Research

1-Chloro-5,7-difluoroisoquinoline (CAS: 1368066-56-1) has emerged as a critical scaffold in medicinal chemistry and chemical biology due to its versatile reactivity and potential for drug discovery. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This compound's unique halogenated and fluorinated structure enhances its binding affinity and metabolic stability, making it a valuable tool for targeted therapeutic design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-chloro-5,7-difluoroisoquinoline derivatives as selective inhibitors of protein kinases involved in cancer progression. Researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, achieving nanomolar potency against specific oncogenic kinases while minimizing off-target effects. The study also emphasized the compound's improved pharmacokinetic properties compared to non-fluorinated analogs, attributed to the strategic fluorine substitutions at the 5 and 7 positions.

In antimicrobial research, 1-chloro-5,7-difluoroisoquinoline has shown promise as a precursor for novel quinolone-based antibiotics. A recent ACS Infectious Diseases publication reported its use in synthesizing derivatives with potent activity against multidrug-resistant Gram-negative bacteria. The chloro and fluoro substituents were found to enhance membrane penetration and disrupt bacterial DNA gyrase, overcoming common resistance mechanisms. These findings suggest potential applications in addressing the global antibiotic resistance crisis.

From a synthetic chemistry perspective, advances in transition-metal-catalyzed cross-coupling reactions have expanded the utility of 1-chloro-5,7-difluoroisoquinoline as a building block. Palladium-catalyzed amination and Suzuki-Miyaura coupling reactions have been successfully employed to create diverse libraries of isoquinoline derivatives for high-throughput screening. Recent methodological improvements have increased yields and reduced reaction times, facilitating more efficient exploration of structure-activity relationships.

The compound's mechanism of action continues to be elucidated through computational and experimental studies. Molecular docking simulations reveal that 1-chloro-5,7-difluoroisoquinoline derivatives preferentially bind to ATP pockets of target enzymes, with the chloro group serving as a hydrogen bond acceptor and the fluorine atoms modulating electronic properties. These insights are driving rational drug design approaches across multiple therapeutic areas.

Future research directions include exploring the compound's potential in neurodegenerative disease therapeutics, where preliminary data suggest activity against protein aggregation pathways. Additionally, ongoing formulation studies aim to improve the bioavailability of 1-chloro-5,7-difluoroisoquinoline-based drugs through nanoparticle delivery systems. As synthetic methodologies advance and biological understanding deepens, this versatile scaffold is poised to make significant contributions to pharmaceutical development in the coming years.